Cas no 1221629-04-4 (6-Amino-5-bromopyridine-2-carboxylic Acid)

• Product Name: 6-Amino-5-bromopyridine-2-carboxylic Acid
• CAS No: 1221629-04-4
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• MDL: MFCD08062949
• CID: 1090640
• PubChem ID: 53485747
• Update Time: 2025-06-28

6-Amino-5-bromopyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-bromopicolinic acid
• 6-amino-5-bromopyridine-2-carboxylic acid
• 6-amino-5-bromopyridine 2-carboxylic acid
• 2-Pyridinecarboxylic acid, 6-amino-5-bromo-
• 1221629-04-4
• DTXSID20704811
• EN300-142189
• CS-0372586
• AKOS022176091
• MFCD08062949
• 6-Amino-5-bromopicolinicacid
• Z1269123358
• F31272
• 6-Amino-5-bromopyridine-2-carboxylic Acid

• MDL： MFCD08062949
• Inchi： 1S/C6H5BrN2O2/c7-3-1-2-4(6(10)11)9-5(3)8/h1-2H,(H2,8,9)(H,10,11)
• InChI Key： SXKGMTDVECHQRI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=NC=1N

Computed Properties

• Exact Mass: 215.95300
• Monoisotopic Mass: 215.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.21000
• LogP: 1.70570

Additional information on 6-Amino-5-bromopyridine-2-carboxylic Acid

Introduction to 6-Amino-5-bromopyridine-2-carboxylic Acid (CAS No: 1221629-04-4)

6-Amino-5-bromopyridine-2-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No) 1221629-04-4, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the pyridine derivatives, a class of heterocyclic aromatic compounds that have garnered considerable attention in medicinal chemistry due to their diverse biological activities and structural versatility. The presence of both amino and carboxylic acid functional groups, combined with a bromine substituent at the 5-position, makes 6-Amino-5-bromopyridine-2-carboxylic Acid a versatile building block for the synthesis of more complex molecules.

The utility of 6-Amino-5-bromopyridine-2-carboxylic Acid stems from its ability to participate in various chemical reactions, including nucleophilic substitution, condensation, and coupling reactions. These reactions are fundamental in the construction of pharmacophores, which are the key structural elements responsible for the biological activity of drugs. The bromine atom at the 5-position serves as a handle for further functionalization, enabling the introduction of additional groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are particularly valuable in the synthesis of biaryl structures, which are prevalent in many therapeutic agents.

In recent years, 6-Amino-5-bromopyridine-2-carboxylic Acid has found applications in the development of small-molecule inhibitors targeting various biological pathways. For instance, pyridine derivatives have been extensively studied for their potential as kinase inhibitors, which play a crucial role in cancer therapy. The structural motif of 6-Amino-5-bromopyridine-2-carboxylic Acid allows for the design of molecules that can selectively bind to specific kinase domains, modulating their activity and thereby inhibiting tumor growth. Moreover, its incorporation into drug-like scaffolds has been explored for addressing other therapeutic areas, including infectious diseases and inflammatory disorders.

The synthesis of 6-Amino-5-bromopyridine-2-carboxylic Acid typically involves multi-step organic transformations starting from commercially available precursors. One common synthetic route involves the bromination of a pyridine derivative followed by selective functionalization at the 2-position and subsequent introduction of an amino group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making 6-Amino-5-bromopyridine-2-carboxylic Acid more accessible for research and industrial applications. These improvements have been driven by the demand for high-quality intermediates in drug discovery programs.

Recent studies have highlighted the importance of 6-Amino-5-bromopyridine-2-carboxylic Acid in the development of novel therapeutic agents. For example, researchers have utilized this compound to synthesize potent inhibitors of Janus kinases (JAKs), which are implicated in autoimmune diseases such as rheumatoid arthritis. The ability to modify the pyridine core through strategic functionalization has allowed for the optimization of binding affinity and selectivity. Additionally, computational modeling has been employed to predict and rationalize the interactions between 6-Amino-5-bromopyridine-2-carboxylic Acid derivatives and their target proteins, accelerating the drug discovery process.

The role of 6-Amino-5-bromopyridine-2-carboxylic Acid extends beyond kinase inhibition. It has also been incorporated into structures designed to interact with other enzyme families, such as proteases and phosphodiesterases. These enzymes are critical regulators of cellular processes and are often dysregulated in disease states. By developing small-molecule inhibitors targeting these enzymes, significant therapeutic opportunities can be unlocked. The versatility of 6-Amino-5-bromopyridine-2-carboxylic Acid as a scaffold allows chemists to explore diverse chemical spaces, increasing the likelihood of identifying novel lead compounds with desirable pharmacological properties.

The growing interest in 6-Amino-5-bromopyridine-2-carboxylic Acid is reflected in its increasing demand across academic institutions and pharmaceutical companies. Collaborative efforts between chemists and biologists have led to innovative applications, demonstrating its value as a research tool. As our understanding of biological pathways continues to expand, so too does the potential for utilizing intermediates like 6-Amino-5-bromopyridine-2-carboxylic Acid to develop new treatments for unmet medical needs. The compound's unique structural features make it an attractive candidate for further exploration in medicinal chemistry.

In conclusion,6-Amino-5-bromopyridine-2-carboxylic Acid (CAS No: 1221629-04-4) is a pivotal intermediate with broad applications in pharmaceutical synthesis and drug discovery. Its ability to undergo diverse chemical transformations while maintaining structural integrity makes it indispensable for designing novel therapeutic agents. As research progresses, it is anticipated that new applications will continue to emerge, further solidifying its importance in modern chemistry and medicine.